Cas no 6641-66-3 (Benzoicacid, 3-methyl-, cyclohexyl ester)

Benzoicacid, 3-methyl-, cyclohexyl ester structure
6641-66-3 structure
Product Name:Benzoicacid, 3-methyl-, cyclohexyl ester
CAS No:6641-66-3
MF:C14H18O2
MW:218.291524410248
CID:528001
PubChem ID:226939
Update Time:2025-04-19

Benzoicacid, 3-methyl-, cyclohexyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-methyl-, cyclohexyl ester
    • cyclohexyl 3-methylbenzoate
    • m-Toluylic acid, cyclohexyl ester
    • AC1L5F4P
    • AC1Q61KK
    • AN-652
    • CTK5C4690
    • MolPort-002-826-806
    • m-Toluic acid, cyclohexyl ester
    • NSC17926
    • SureCN6056992
    • NSC 17926
    • Cyclohexyl 3-methylbenzoate #
    • BDOUOWCUFMJLNR-UHFFFAOYSA-N
    • NS00120345
    • Benzoicacid,3-methyl-,cyclohexyl ester
    • SCHEMBL6056992
    • AN-652/41399046
    • DTXSID20280685
    • NSC-17926
    • 6641-66-3
    • AKOS003456683
    • Inchi: 1S/C14H18O2/c1-11-6-5-7-12(10-11)14(15)16-13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9H2,1H3
    • InChI Key: BDOUOWCUFMJLNR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C)C=1)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 218.13074
  • Monoisotopic Mass: 218.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.05
  • Boiling Point: 320°C at 760 mmHg
  • Flash Point: 143°C
  • Refractive Index: 1.528
  • PSA: 26.3
  • LogP: 3.48450
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